N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide

• IUPAC Name: N-[(2-methylphenyl)methyl]-2-[(2-methylphenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C18H21NOS/c1-14-7-3-5-9-16(14)11-19-18(20)13-21-12-17-10-6-4-8-15(17)2/h3-10H,11-13H2,1-2H3,(H,19,20)
• InChI Key: USYQTGSRTFMAQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)CSCC2=CC=CC=C2C
• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol

Description

N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide, also known as MBTMA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MBTMA is a thioamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide is not fully understood, but it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. These enzymes are involved in the production of inflammatory mediators, and their inhibition can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anticonvulsant properties, as it was able to reduce the severity and frequency of seizures in rats. In vitro studies have demonstrated that N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide has cytotoxic effects on cancer cells, and it has been suggested that it may induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide in lab experiments is its relatively low cost and ease of synthesis. It is also stable under normal laboratory conditions and can be stored for extended periods without degradation. However, one limitation of using N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide. One area of interest is its potential use in the treatment of cancer, as it has shown promising results in vitro. Further studies are needed to investigate its efficacy in vivo and to determine its mechanism of action. Another area of interest is its potential use as an anti-inflammatory and analgesic agent, as it has shown these properties in animal models. Further studies are needed to investigate its safety and efficacy in humans. Additionally, the development of more efficient synthesis methods for N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide could facilitate its use in future research studies.

Synthesis Methods

N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide can be synthesized using different methods, including the reaction of 2-methylbenzylamine with 2-methylbenzyl isothiocyanate in the presence of a base. The reaction results in the formation of N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide as a white crystalline solid with a melting point of 126-128°C. Other methods of synthesis include the reaction of 2-methylbenzyl chloride with thiourea in the presence of a base, and the reaction of 2-methylbenzyl isocyanate with thiobenzamide.

Scientific Research Applications

N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide has been used in various research studies due to its potential applications in the field of medicinal chemistry. It has been investigated for its anti-inflammatory, analgesic, and anticonvulsant properties. N-(2-methylbenzyl)-2-[(2-methylbenzyl)thio]acetamide has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.